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Compound of Interest

4-[(2-Methylpiperidin-1-
Compound Name:

yl)sulfonyl]aniline
CAS No.: 109099-69-6
Cat. No.: B181448

Get Quote
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Case Study: 4-[(2-Methylpiperidin-1-yl)sulfonyl]aniline
Executive Summary & Compound Architecture

Target Molecule: 4-[(2-Methylpiperidin-1-yl)sulfonyl]aniline Molecular Formula:

Exact Mass: 254.1089 Da

The target compound represents a hybrid pharmacophore combining a sulfanilamide core
(privileged structure in antibacterials and carbonic anhydrase inhibitors) with a 2-
methylpiperidine moiety. The elucidation challenge lies not in the aromatic system, but in the
stereochemical complexity of the piperidine ring and the confirmational bias introduced by the
2-methyl substituent.

This guide moves beyond basic identification, establishing a self-validating analytical workflow
to confirm regiochemistry, oxidation state, and enantiomeric purity.

Synthetic Context & Impurity Profiling
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To accurately elucidate the structure, one must understand its genesis. The structure is most
efficiently accessed via the reaction of

-acetylsulfanilyl chloride with 2-methylpiperidine, followed by acid hydrolysis of the acetamide.

Critical Elucidation Checkpoints:

e Regioselectivity: The sulfonyl group binds exclusively to the piperidine nitrogen (nucleophilic
attack).

o Deacetylation: The final step must be verified to ensure the conversion of the acetamide (

) to the free aniline (

).

o Stereocenter Conservation: The 2-methyl stereocenter is not involved in the reaction
mechanism and should retain the configuration (racemic or enantiopure) of the starting
material.

Visualization: Synthetic Logic & Elucidation Flow

Check: 1H NMR
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Figure 1: Synthetic pathway highlighting critical spectroscopic checkpoints for structural
verification.

Mass Spectrometry (MS) Analysis
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Mass spectrometry provides the first "Go/No-Go" decision gate. Electrospray lonization (ESI) in
positive mode is the standard protocol.

Primary Signals[1][2][3]
e Molecular lon (

): Expected at m/z 255.1.

e Sodium Adduct (

): Often observed at m/z 277.1.

Diagnostic Fragmentation (MS/MS)

Sulfonamides exhibit a "fingerprint" fragmentation pattern driven by the stability of the sulfonyl
bond cleavage.

Fragment lon (m/z) Proposed Structure Mechanistic Origin

255 Parent lon

Diagnostic: Extrusion of

190
(Rearrangement).
Cleavage of the S-
156 T
N(piperidine) bond.
Loss of
92
from the sulfonyl fragment.
98 2-Methylpiperidine cation.

Protocol Note: If the peak at m/z 297 is observed, the hydrolysis is incomplete (presence of N-
acetyl group).

Vibrational Spectroscopy (IR)
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Infrared spectroscopy is utilized here primarily to confirm the functional group environment,
specifically the oxidation state of the sulfur and the presence of the primary amine.

e Primary Amine (

): Two distinct bands at 3450-3350 cm~1 (asymmetric and symmetric stretching). Absence of
a carbonyl band at ~1680 cm~! confirms successful deprotection.

e Sulfonamide (

): Strong absorptions at 1350-1300 cm~* (asymmetric) and 1180-1140 cm~1 (symmetric).

e Aromatic System: C=C stretching at 1600 cm~* and 1500 cm~1.

Nuclear Magnetic Resonance (NMR)

This is the definitive method for establishing connectivity and stereochemistry.

1H NMR (Proton) Assignment

Solvent: DMSO-

(Preferred for sulfonamide solubility and exchangeable proton visibility).

Aromatic Region (The "Aniline" Side): The para-substituted benzene ring creates a classic
AA'BB' system, appearing as two "roofed" doublets.

e 6.60 ppm (2H, d, J=8.8 Hz): Protons ortho to the electron-donating
group (shielded).

e 7.45 ppm (2H, d, J=8.8 Hz): Protons ortho to the electron-withdrawing
group (deshielded).

e 5.9-6.1 ppm (2H, s, broad):
protons (exchangeable with

).
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Aliphatic Region (The "Piperidine” Side): The 2-methyl substitution breaks the symmetry of the
piperidine ring, making all methylene protons diastereotopic.

3.8-4.1 ppm (1H, m): H2 (Methine). Deshielded by the adjacent nitrogen and sulfonamide
electron withdrawal.

3.4-3.6 ppm (1H, m): H6 (Equatorial).

2.8-3.0 ppm (1H, m): H6 (Axial).

0.9-1.1 ppm (3H, d, J=7.0 Hz): The methyl group doublet.

1.2-1.8 ppm (6H, complex multiplet): The remaining ring protons (H3, H4, H5).

13C NMR (Carbon) Assighment

e Carbonyl:Absent (Crucial for purity check).
o Aromatic Carbons: Four signals.[1][2][3][4]
o C-N(
): ~153 ppm.[2]
o C-S(
). ~125 ppm.
o C-Ortho (
): ~113 ppm.
o C-Meta (
): ~129 ppm.
 Aliphatic Carbons:
o C2 (Methine): ~50 ppm (Chiral center).

o C6 (Methylene): ~42 ppm.
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o Methyl (

): ~18 ppm.

Stereochemical Elucidation (NOESY/ROESY)

The 2-methyl group typically adopts an equatorial position to minimize 1,3-diaxial interactions.
o Experiment: 1D-NOE or 2D-NOESY.

e Observation: Irradiation of the Methyl doublet should show a strong NOE enhancement of
the axial protons at C4 and C6, confirming the methyl group is equatorial.

Visualization: NMR Connectivity Map

Solid Line: Through-Bond (COSY)
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Figure 2: NMR Connectivity Map showing scalar (COSY) and dipolar (NOESY) couplings
required for full assignment.

Chiral Analysis (HPLC)

Since 2-methylpiperidine has a chiral center at C2, the sulfonylation product will exist as
enantiomers (

and
). Standard NMR cannot distinguish these without a chiral shift reagent.

Protocol for Enantiomeric Excess (ee) Determination:

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

Mobile Phase: Hexane:lsopropanol (90:10) with 0.1% Diethylamine (to suppress tailing of
the basic amine).

Detection: UV at 254 nm.

Result: Expect two baseline-separated peaks if the starting material was racemic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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